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Compound of Interest

Compound Name: 11-Epi-Chaetomugilin I

Cat. No.: B12415444 Get Quote

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
11-Epi-Chaetomugilin I is a fungal metabolite belonging to the azaphilone class of

compounds. Recent studies have highlighted its potential as a potent inhibitor of the Nuclear

Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammatory responses, immune

function, and cell survival. This document provides detailed information on the application of

11-Epi-Chaetomugilin I in NF-κB pathway research, including its mechanism of action,

quantitative data, and detailed experimental protocols.

Mechanism of Action
The NF-κB family of transcription factors are typically sequestered in the cytoplasm in an

inactive state, bound to inhibitory proteins known as IκBs. Upon stimulation by various signals,

such as the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α), a signaling

cascade is initiated, leading to the phosphorylation and subsequent degradation of IκB

proteins. This allows the NF-κB complex (most commonly the p50/p65 heterodimer) to

translocate to the nucleus, where it binds to specific DNA sequences and activates the

transcription of target genes involved in inflammation and immunity.
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11-Epi-Chaetomugilin I has been shown to be a potent inhibitor of TNF-α-induced NF-κB

activity[1]. While the precise molecular target is still under investigation, it is hypothesized that

11-Epi-Chaetomugilin I interferes with a key step in the NF-κB signaling cascade, preventing

the nuclear translocation of NF-κB and subsequent gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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